Cas no 113793-53-6 (1H-Purinium,2-amino-7-(2-bromoethyl-1,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI))

1H-Purinium,2-amino-7-(2-bromoethyl-1,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI) structure
113793-53-6 structure
Product Name:1H-Purinium,2-amino-7-(2-bromoethyl-1,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI)
CAS No:113793-53-6
MF:C12H17BrN5O5
MW:393.210204839706
CID:222056
PubChem ID:135583321
Update Time:2025-04-19

1H-Purinium,2-amino-7-(2-bromoethyl-1,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purinium,2-amino-7-(2-bromoethyl-1,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI)
    • 2-amino-7-(2-bromo-1,2-dideuterioethyl)-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-9-ium-6-one
    • DTXSID80150552
    • 113793-53-6
    • 1H-Purinium, 2-amino-7-(2-bromoethyl-1,2-d2)-6,9-dihydro-6-oxo-9-beta-D-ribofuranosyl-
    • Inchi: 1S/C12H16BrN5O5/c13-1-2-17-4-18(9-6(17)10(22)16-12(14)15-9)11-8(21)7(20)5(3-19)23-11/h4-5,7-8,11,19-21H,1-3H2,(H2-,14,15,16,22)/p+1/t5-,7-,8-,11-/m1/s1/i1D,2D/t1?,2?,5-,7-,8-,11-
    • InChI Key: PYFUWHHRHZDMGS-ACVJGBRKSA-O
    • SMILES: BrC([2H])C([2H])N1C2C(NC(N)=NC=2[N+](=C1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

  • Exact Mass: 394.06649
  • Monoisotopic Mass: 392.05386
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 146
  • XLogP3: -1.1

Experimental Properties

  • PSA: 146.21

1H-Purinium,2-amino-7-(2-bromoethyl-1,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI) Related Literature

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